Cas no 1368801-61-9 (2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride
• CAS No: 1368801-61-9
• MF: C₈H₇Cl₂FO₂S
• MW: 257.109382867813
• CID: 5757878
• PubChem ID: 82482801
• Update Time: 2025-05-23

2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-fluorophenyl)ethane-1-sulfonyl chloride
• EN300-1990802
• 1368801-61-9
• 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride

• Inchi： 1S/C8H7Cl2FO2S/c9-7-5-6(1-2-8(7)11)3-4-14(10,12)13/h1-2,5H,3-4H2
• InChI Key： YHQYXHGNINSORU-UHFFFAOYSA-N
• SMILES： ClS(CCC1C=CC(=C(C=1)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 255.9527842g/mol
• Monoisotopic Mass: 255.9527842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1368801-61-9)

2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride (CAS No. 1368801-61-9) is a specialized sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro-fluorophenyl moiety, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a sulfonyl chloride functional group, enables it to participate in various coupling reactions, making it invaluable for constructing complex molecules. Researchers and industries prioritize this compound due to its role in developing high-performance materials and bioactive molecules.

The growing demand for fluorinated compounds in drug discovery has amplified interest in 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride. Fluorination is a key strategy to enhance the metabolic stability and bioavailability of pharmaceuticals, aligning with trends in precision medicine and targeted therapies. Searches for "fluorophenyl sulfonyl chloride applications" or "CAS 1368801-61-9 synthesis" reflect its relevance in modern chemistry. Additionally, its utility in cross-coupling reactions and polymer modification underscores its adaptability in industrial processes.

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In analytical chemistry, 2-(3-Chloro-4-fluorophenyl)ethane-1-sulfonyl chloride is often employed as a derivatization agent to improve detection sensitivity in HPLC and mass spectrometry. This aligns with the increasing demand for advanced analytical techniques in quality control and research. Its compatibility with automated synthesis platforms also caters to the rise of AI-driven drug discovery, where speed and accuracy are paramount.

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